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Compound of Interest

Compound Name: 2-Bromotoluene

Cat. No.: B146081 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of 2-Bromotoluene (ortho-bromotoluene), a

pivotal aromatic compound in organic synthesis and pharmaceutical development. This

document details its chemical and physical properties, outlines key experimental protocols for

its synthesis and common reactions, and presents this information in a clear, accessible format

for the scientific community.

Core Identifiers and Properties
2-Bromotoluene, a colorless to pale yellow liquid, is a substituted aromatic hydrocarbon with a

bromine atom and a methyl group attached to a benzene ring.[1]

IUPAC Name: 1-bromo-2-methylbenzene[2][3]

CAS Number: 95-46-5[1][2][3][4][5][6][7]

Synonyms: o-Bromotoluene, 2-bromo-1-methylbenzene, o-tolyl bromide[1][3][5]

Physicochemical Data
The following tables summarize the key physical and chemical properties of 2-Bromotoluene,

facilitating easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C7H7Br [2][4][7]

Molecular Weight 171.03 g/mol [2][4][7]

Appearance
Clear colorless to pale

beige/yellow liquid
[1][2][5]

Density 1.422 g/mL at 25 °C [1][4][5]

Melting Point -27 °C [1][4][5]

Boiling Point 181.5 - 184 °C at 760 mmHg [4][8]

Flash Point 78 - 79 °C (172.4 - 174.2 °F) [4][5][8]

Refractive Index 1.555 at 20 °C [1][4][5]

Water Solubility
Insoluble (<0.1 g/100 mL at 15

°C)
[3][5]

Solubility in Organic Solvents
Soluble in alcohol, ether,

acetone
[3]

Vapor Pressure 1 hPa at 25 °C [8]

Vapor Density 5.9 (Air = 1) [2][8]

log Kow 3.50 [2]

Table 2: Chemical Identifiers
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Identifier Type Identifier Source(s)

Beilstein Registry Number 1904176 [4][5]

EC Number 202-421-7 [2][4]

PubChem CID 7236 [2][3]

InChI Key
QSSXJPIWXQTSIX-

UHFFFAOYSA-N
[3][4]

SMILES Cc1ccccc1Br [3][4]

Synthesis and Reactivity
2-Bromotoluene is a versatile intermediate in organic synthesis.[6] Its reactivity is primarily

centered around the carbon-bromine bond, making it an excellent substrate for a variety of

coupling reactions and for the formation of organometallic reagents.

Synthesis via Sandmeyer Reaction
A common and reliable method for the preparation of 2-Bromotoluene is the Sandmeyer

reaction, which involves the diazotization of o-toluidine followed by displacement with a

bromide ion, typically from a copper(I) bromide catalyst.
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Synthesis of 2-Bromotoluene via Sandmeyer Reaction
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Caption: Logical workflow for the synthesis of 2-Bromotoluene.
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Experimental Protocol: Synthesis of o-Bromotoluene
The following procedure is adapted from a verified method published in Organic Syntheses.

Materials:

o-Toluidine (commercial grade, 162 g, 1.5 moles)

40% Hydrobromic Acid (commercial, 880 cc, 6 moles)

Sodium Nitrite (coarsely powdered, commercial, 116 g, 1.7 moles)

Copper Powder (reduced copper or fine filings, 5 g)

Concentrated Sulfuric Acid

Sodium Hydroxide (powdered)

Calcium Chloride (anhydrous)

Ice

Procedure:

Diazotization: In a 3-L flask, dissolve 162 g (1.5 moles) of o-toluidine in 880 cc of 40%

hydrobromic acid. Cool the solution to 10°C in an ice bath. Add 116 g (1.7 moles) of coarsely

powdered sodium nitrite in portions of about 10 g at a time. After each addition, stopper the

flask and shake until all red fumes are absorbed. Crucially, maintain the temperature below

10°C throughout the addition.

Sandmeyer Reaction: Once the diazotization is complete, add 5 g of copper powder to the

solution. Attach a reflux condenser to the flask and heat very cautiously. The evolution of

nitrogen gas will become vigorous; as soon as the reaction begins, cool the flask with ice to

moderate the rate.

Work-up: When the vigorous reaction subsides, heat the mixture on a steam bath for 30

minutes. Add 1 L of water and steam distill the mixture until approximately 1.5 L of distillate

has been collected.
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Isolation: Make the distillate alkaline by adding about 10 g of powdered sodium hydroxide.

The crude o-bromotoluene will separate as a lower, red-colored layer. Separate this layer.

Purification: Wash the crude product with concentrated sulfuric acid, which will remove most

of the color. Follow this with two washes with water. Dry the product over a small amount of

anhydrous calcium chloride, filter, and distill. The pure product boils at 178–181°C. The

expected yield is 110–120 g (43–47% of the theoretical amount).

Applications in Drug Development and Research
2-Bromotoluene is a valuable building block in the synthesis of complex organic molecules

and pharmaceuticals.[1][6]

Suzuki-Miyaura Coupling
The bromine atom makes 2-bromotoluene an excellent substrate for palladium-catalyzed

cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction forms a new

carbon-carbon bond, enabling the synthesis of biaryl compounds, which are common motifs in

drug molecules.[1] For example, it is used in the synthesis of nonsteroidal anti-inflammatory

drugs (NSAIDs) like mefenamic acid and meclofenamic acid.[3][5][6]
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Suzuki-Miyaura Coupling Pathway
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Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Grignard Reagent Formation
2-Bromotoluene can be used to prepare the corresponding Grignard reagent, 2-

tolylmagnesium bromide. This organometallic compound is a powerful nucleophile and strong

base, widely used for forming new carbon-carbon bonds by reacting with electrophiles such as

aldehydes, ketones, esters, and carbon dioxide.

Safety and Handling
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2-Bromotoluene is considered a hazardous substance. It is a combustible liquid and is harmful

if swallowed.[8][9] It can cause skin and serious eye irritation and may cause respiratory

irritation.[9][10]

Hazard Codes: Xn (Harmful), Xi (Irritant)[5]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation), H411 (Toxic to

aquatic life with long lasting effects)[5][10]

Precautionary Measures: Handle in a well-ventilated area, away from open flames and hot

surfaces.[8] Wear appropriate personal protective equipment (PPE), including gloves and

eye protection.[4] Ensure eyewash stations and safety showers are readily accessible.[8]

Incompatible Materials: Strong oxidizing agents.[5][8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][5][8]

Recommended storage temperature is 2-8°C.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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